Cas no 15422-05-6 (2,4(1H,3H)-Pyrimidinedione,6-(phenylthio)-)

15422-05-6 structure
Product name:2,4(1H,3H)-Pyrimidinedione,6-(phenylthio)-
2,4(1H,3H)-Pyrimidinedione,6-(phenylthio)- Chemical and Physical Properties
Names and Identifiers
-
- 2,4(1H,3H)-Pyrimidinedione,6-(phenylthio)-
- 6-phenylsulfanyl-1H-pyrimidine-2,4-dione
- 6-(phenylthio)uracil
- 6-phenylthiouracil
- 6-thiophenyl uracil
- AC1L7DCN
- NSC210507
- SureCN6839969
- DTXSID60308973
- 15422-05-6
- SCHEMBL6839969
- NSC-210507
- 6-phenyl-thiouracil
-
- Inchi: InChI=1S/C10H10N2O2S/c13-8-6-9(12-10(14)11-8)15-7-4-2-1-3-5-7/h1-5,9H,6H2,(H2,11,12,13,14)
- InChI Key: NTZPAKMLAOPQJV-UHFFFAOYSA-N
- SMILES: O=C1NC(=O)NC(SC2C=CC=CC=2)C1
Computed Properties
- Exact Mass: 220.03074
- Monoisotopic Mass: 220.030648
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 309
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 83.5
- XLogP3: 1.3
Experimental Properties
- Density: 1.43
- Refractive Index: 1.683
- PSA: 58.2
- LogP: 1.21440
2,4(1H,3H)-Pyrimidinedione,6-(phenylthio)- Related Literature
-
1. Back matter
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Safa Jamali,Mikio Yamanoi,João Maia Soft Matter, 2013,9, 1506-1515
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Xuesong Tan,Weiping Deng,Mi Liu,Qinghong Zhang,Ye Wang Chem. Commun., 2009, 7179-7181
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Sherif Ashraf Fahmy,Fortuna Ponte,Iten M. Fawzy,Emilia Sicilia,Hassan Mohamed El-Said Azzazy RSC Adv., 2021,11, 24673-24680
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Ling Zhu,Chen Wang,Yanlian Yang,Zhaohui He RSC Adv., 2021,11, 35331-35341
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